Cas no 521935-78-4 (1H-Pyrazole-4-carbonyl chloride, 1-(4-fluorophenyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonyl chloride, 1-(4-fluorophenyl)-5-(trifluoromethyl)-
• CAS No: 521935-78-4
• MF: C₁₁H₅ClF₄N₂O
• MW: 292.616815328598
• CID: 4018832
• Update Time: 2025-03-25

1H-Pyrazole-4-carbonyl chloride, 1-(4-fluorophenyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonyl chloride, 1-(4-fluorophenyl)-5-(trifluoromethyl)-

• Inchi： 1S/C11H5ClF4N2O/c12-10(19)8-5-17-18(9(8)11(14,15)16)7-3-1-6(13)2-4-7/h1-5H
• InChI Key： NMWZRZCBUUNGSW-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C(C(F)(F)F)N(C2=CC=C(F)C=C2)N=C1)=O

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 336.5±42.0 °C(Predicted)
• pka: -7.23±0.10(Predicted)